3-iodo-4,5-dimethyl-4H-1,2,4-triazole
Overview
Description
3-iodo-4,5-dimethyl-4H-1,2,4-triazole (IMT) is an organoiodine compound that is widely used in a variety of scientific and industrial applications. It is a versatile reagent that is used in a variety of synthetic processes, such as the synthesis of a variety of organic compounds. IMT is also used in the synthesis of pharmaceuticals, and in the study of biochemical and physiological processes.
Scientific Research Applications
3-iodo-4,5-dimethyl-4H-1,2,4-triazole has a wide range of applications in scientific research. It is used in the synthesis of organic compounds, such as pharmaceuticals, and can be used to study biochemical and physiological processes. This compound can also be used in the synthesis of polymers, in the synthesis of metal complexes, and in the synthesis of catalysts. It has also been used in the study of enzyme kinetics and in the study of the structure and function of proteins.
Mechanism of Action
3-iodo-4,5-dimethyl-4H-1,2,4-triazole has a variety of mechanisms of action, depending on its application. In the synthesis of organic compounds, this compound acts as a nucleophile, reacting with electrophiles to form a new bond. In the study of biochemical and physiological processes, this compound can act as a catalyst, facilitating the reaction of other molecules. In the synthesis of polymers, this compound can act as a cross-linker, forming bridges between polymer chains.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, this compound has been found to inhibit the growth of cancer cells, and to have anti-tumor effects.
Advantages and Limitations for Lab Experiments
The use of 3-iodo-4,5-dimethyl-4H-1,2,4-triazole in laboratory experiments has several advantages. It is highly soluble in organic solvents, making it easy to work with. In addition, this compound is relatively inexpensive, and can be stored for long periods of time without degradation. However, this compound is also toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research involving 3-iodo-4,5-dimethyl-4H-1,2,4-triazole. These include further studies of its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals and other organic compounds. In addition, further research is needed on its use in the synthesis of polymers and metal complexes, and on its potential use in the study of enzyme kinetics and protein structure and function. Finally, further research is needed to explore the potential of this compound as a catalyst in a variety of chemical reactions.
Synthesis Methods
3-iodo-4,5-dimethyl-4H-1,2,4-triazole can be synthesized in a variety of ways, including the reaction of dimethylformamide (DMF) with iodomethane. This reaction produces an intermediate, which is then converted to this compound using a base such as sodium hydroxide. Other synthesis methods include the reaction of dimethylsulfoxide (DMSO) with iodomethane, the reaction of formamide with iodomethane, and the reaction of dimethylacetamide (DMA) with iodomethane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-iodo-4,5-dimethyl-4H-1,2,4-triazole involves the reaction of 3-amino-4,5-dimethyl-4H-1,2,4-triazole with iodine in the presence of a suitable oxidizing agent.", "Starting Materials": [ "3-amino-4,5-dimethyl-4H-1,2,4-triazole", "Iodine", "Oxidizing agent" ], "Reaction": [ "To a solution of 3-amino-4,5-dimethyl-4H-1,2,4-triazole in a suitable solvent, add iodine and the oxidizing agent.", "Stir the reaction mixture at room temperature for a suitable period of time.", "Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1520571-92-9 |
Molecular Formula |
C4H6IN3 |
Molecular Weight |
223 |
Purity |
95 |
Origin of Product |
United States |
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